Cas no 111759-98-9 (2-(difluoromethyl)-Piperazine)

• Product Name: 2-(difluoromethyl)-Piperazine
• CAS No: 111759-98-9
• MF: C₅H₁₀F₂N₂
• MW: 136.143107891083
• CID: 1099128
• PubChem ID: 19763572
• Update Time: 2025-07-20

2-(difluoromethyl)-Piperazine Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethyl)-Piperazine
• 2-(difluoromethyl)piperazine
• AT11404
• EN300-4268310
• 2-Difluoromethyl piperazine
• 3-difluoromethylpiperazine
• AKOS006353523
• AB76270
• (2R)-2-(difluoromethyl)piperazine
• SCHEMBL220176
• 111759-98-9
• (2S)-2-(difluoromethyl)piperazine

• Inchi： 1S/C5H10F2N2/c6-5(7)4-3-8-1-2-9-4/h4-5,8-9H,1-3H2
• InChI Key： GNCDPUYXABYJAU-UHFFFAOYSA-N
• SMILES： FC(C1CNCCN1)F

Computed Properties

• Exact Mass: 136.08120465g/mol
• Monoisotopic Mass: 136.08120465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 24.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines

Additional information on 2-(difluoromethyl)-Piperazine

Comprehensive Overview of 2-(Difluoromethyl)-Piperazine (CAS No. 111759-98-9): Properties, Applications, and Industry Insights

2-(Difluoromethyl)-Piperazine (CAS No. 111759-98-9) is a fluorinated piperazine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a difluoromethyl group attached to a piperazine ring, which enhances its metabolic stability and bioavailability. This makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of small-molecule drugs and crop protection agents.

In recent years, the demand for fluorinated compounds like 2-(Difluoromethyl)-Piperazine has surged, driven by their applications in drug discovery and precision agriculture. Researchers are increasingly exploring its potential in kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, addressing pressing medical challenges such as oncology and central nervous system (CNS) disorders. Additionally, its role in sustainable agrochemicals aligns with global trends toward environmentally friendly pest control solutions.

The synthesis of 2-(Difluoromethyl)-Piperazine typically involves nucleophilic substitution or reductive amination techniques, with a focus on optimizing yield and purity. Analytical methods such as HPLC, NMR, and mass spectrometry are employed to characterize its physicochemical properties, including solubility, stability, and reactivity. These attributes are critical for ensuring its efficacy in downstream applications.

From a commercial perspective, 2-(Difluoromethyl)-Piperazine is supplied by specialized fine chemical manufacturers under strict Good Manufacturing Practice (GMP) standards. Its pricing and availability are influenced by factors such as raw material costs and regulatory compliance, particularly in regions like North America, Europe, and Asia-Pacific. Companies are also investing in green chemistry approaches to reduce the environmental footprint of its production.

Looking ahead, the compound’s versatility positions it as a key player in next-generation therapeutics and smart farming technologies. Innovations in catalytic fluorination and continuous flow chemistry are expected to further enhance its accessibility and scalability. As the scientific community continues to uncover new applications, 2-(Difluoromethyl)-Piperazine (CAS No. 111759-98-9) remains a focal point for interdisciplinary research and industrial innovation.